Cas no 2551120-15-9 (4-(1,1-Difluoroethyl)-5-fluoropyridin-2-ol)

• Product Name: 4-(1,1-Difluoroethyl)-5-fluoropyridin-2-ol
• CAS No: 2551120-15-9
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• MDL: MFCD32874971
• CID: 5670489
• PubChem ID: 154814480
• Update Time: 2025-06-11

4-(1,1-Difluoroethyl)-5-fluoropyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 2551120-15-9
• EN300-27152272
• 4-(1,1-difluoroethyl)-5-fluoropyridin-2-ol
• Z4663192828
• 4-(1,1-Difluoroethyl)-5-fluoropyridin-2-ol

• MDL： MFCD32874971
• Inchi： 1S/C7H6F3NO/c1-7(9,10)4-2-6(12)11-3-5(4)8/h2-3H,1H3,(H,11,12)
• InChI Key： LUTLUIXGYIZGKN-UHFFFAOYSA-N
• SMILES： FC(C)(C1=CC(NC=C1F)=O)F

Computed Properties

• Exact Mass: 177.04014830g/mol
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(1,1-Difluoroethyl)-5-fluoropyridin-2-ol

Professional Introduction to Compound with CAS No. 2551120-15-9 and Product Name: 4-(1,1-Difluoroethyl)-5-fluoropyridin-2-ol

The compound with the CAS number 2551120-15-9 and the product name 4-(1,1-Difluoroethyl)-5-fluoropyridin-2-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both fluorine atoms and a difluoroethyl group in its molecular structure contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The 4-(1,1-Difluoroethyl)-5-fluoropyridin-2-ol molecule exemplifies this trend, as its dual fluorination strategy may enhance its pharmacokinetic profile. This compound's design aligns with the growing demand for molecules that can interact efficiently with biological targets while maintaining structural integrity in vivo.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting neurological disorders. The pyridin-2-ol moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. The introduction of fluorine atoms into this scaffold not only enhances lipophilicity but also influences electronic properties, which can be critical for receptor binding. Current research suggests that such modifications can lead to compounds with improved efficacy and reduced side effects compared to their non-fluorinated counterparts.

The 1,1-Difluoroethyl group adds another layer of complexity to this molecule, offering potential benefits in terms of metabolic resistance. Fluorinated ethers have been increasingly studied for their ability to prolong the half-life of drugs by inhibiting enzymatic degradation. This characteristic is particularly valuable in chronic disease management, where long-term therapeutic efficacy is often desired. Furthermore, the dual fluorination strategy may contribute to selective binding interactions, minimizing off-target effects—a key consideration in modern drug design.

Recent studies have highlighted the importance of fluorine substitution in enhancing drug-like properties. For instance, fluorine atoms can increase metabolic stability by preventing rapid hydrolysis or oxidation. Additionally, they can influence solubility and partition coefficients, optimizing absorption and distribution within the body. The 4-(1,1-Difluoroethyl)-5-fluoropyridin-2-ol compound leverages these principles, making it a promising candidate for further investigation.

Another area of interest is the compound's potential application in oncology research. Fluorinated pyridines have been extensively explored as anticancer agents due to their ability to interfere with key signaling pathways involved in tumor growth and progression. The structural features of 4-(1,1-Difluoroethyl)-5-fluoropyridin-2-ol suggest that it may exhibit inhibitory effects on enzymes such as tyrosine kinases or other targets relevant to cancer biology. Preliminary computational studies indicate favorable interactions with these targets, warranting further experimental validation.

The synthesis of this compound presents an intriguing challenge for organic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or electrochemical fluorination techniques, are being employed to achieve high yields and purity. These synthetic strategies not only enhance production efficiency but also open doors for future modifications and derivatization.

In conclusion, the compound with CAS number 2551120-15-9 and the product name 4-(1,1-Difluoroethyl)-5-fluoropyridin-2-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a compelling subject for further research. As scientists continue to explore novel therapeutic agents, compounds like this one will play a crucial role in shaping the future of medicine.